N,N'-di(ethoxycarbonyl)-3,5-diaminopyridine
Overview
Description
Synthesis Analysis
The synthesis of compounds similar to “N,N’-di(ethoxycarbonyl)-3,5-diaminopyridine” has been reported. For instance, N,N’-disubstituted ureas and thioureas have been synthesized from reactions of amines with aromatic isocyanates and isothiocyanates . Another method involves the nucleophilic addition of amines to potassium isocyanate in water without organic co-solvent .Scientific Research Applications
Synthesis Applications
N,N'-di(ethoxycarbonyl)-3,5-diaminopyridine and its derivatives have been explored in various synthesis applications. For instance, N-(carbonylamino)-1,2,3,6-tetrahydropyridines, including compounds related to this compound, have been synthesized for potential pharmacological activities (Yeung, Corleto, & Knaus, 1982). Additionally, derivatives formed by the reaction of amino acids with ethylchloroformate plus trifluoroethanol plus pyridine have been studied for stable isotope ratio analysis of amino acids, demonstrating the utility of these compounds in analytical chemistry (Pietzsch, Julius, & Hanefeld, 1997).
Analytical Chemistry
In analytical chemistry, the derivatization of amino acids using ethyl chloroformate-ethanol-pyridine produces volatile products, N-ethoxycarbonyl amino acid ethyl esters (ECEEs), which are suitable for gas chromatography or GC-MS analysis (Huang et al., 1993). This application underlines the importance of this compound derivatives in enhancing the detection and analysis of amino acids.
Electrochemical Studies
The compound and its variants have also been used in electrochemical studies. The electrochemical oxidation processes of N-substituted dihydropyridines, including those with ethoxycarbonyl groups, have been explored using techniques like rotating ring-disk electrode voltammetry (Stradiņš et al., 1987). These studies provide insights into the electrochemical behavior of such compounds, which is crucial for their potential applications in various fields.
Hydrolysis and Hydrogen Bond Studies
Research on the acid hydrolysis of di(ethoxycarbonyl)pyridine N-oxides has shown that selective hydrolysis is influenced by intramolecular hydrogen bonds (Brycki, Brzeziński, & Olejnik, 1989). This indicates the relevance of this compound in studies related to hydrogen bonding and hydrolysis mechanisms.
properties
IUPAC Name |
ethyl N-[5-(ethoxycarbonylamino)pyridin-3-yl]carbamate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3O4/c1-3-17-10(15)13-8-5-9(7-12-6-8)14-11(16)18-4-2/h5-7H,3-4H2,1-2H3,(H,13,15)(H,14,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZATVHNQFQFOZMX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)NC1=CC(=CN=C1)NC(=O)OCC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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